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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 2-Fluoroadenosine

CAS No.: 146-78-1

Cat. No.: S748821

The table below summarizes the performance of 2-F-ATP as a substrate for various polymerases, which can

be adapted for synthesizing 2-F-adenosine monophosphate within an RNA chain.

Table 1: Polymerase Substrate Activity of 2-Fluoroadenosine Triphosphate (2-F-ATP)

. Key Findings for 2-F-ATP . o
Polymerase Reaction Type . Primary Application
Incorporation

T7 RNA In Vitro Incorporated efficiently, yielding Bulk, uniform incorporation
Polymerase Transcription full-length modified RNA of 2-F-adenosine into long

(IVT) products [1]. RNA transcripts.
Engineered DNA Primer Incorporated effectively, resulting  Site-specific or segmental
Polymerases Extension in full-length DNA-RNA hybrid incorporation of 2-F-
(TGK, 2M) (PEX) products. Performance superior adenosine into

to SFM4-3 polymerase [1]. oligonucleotides.

Poly(A) 3'-Tail Labeling  Successfully used to form long 3'-end labeling of RNA with
Polymerase polyA tails containing the 2-F- a modified tail.

adenosine modification [1].

Experimental Protocol: Primer Extension with 2-F-ATP

This protocol details the incorporation of 2-F-AMP into an oligonucleotide using the engineered TGK DNA
polymerase and a single-stranded DNA template, based on the research by [1].
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Materials and Reagents

e Enzyme: TGK DNA polymerase [1].
¢ Nucleotides: 2-F-ATP, and other natural rNTPs (rGTP, rCTP, rUTP) [1].

¢ Oligonucleotides:
o A DNA template (e.g., 31 nucleotides long) designed with the desired sequence for
incorporation [1].
o Afluorescently-labeled RNA primer (e.g., 15 nucleotides long, 5'-end labeled with 6-FAM)
that is complementary to part of the template [1].
e Buffer: Commercially available buffer suitable for TGK polymerase or as specified in [1].
¢ Equipment: Thermocycler, Denaturing Polyacrylamide Gel Electrophoresis (APAGE) setup, UPLC-
MS system for analysis.

Procedure

¢ Reaction Setup:

o In a nuclease-free microcentrifuge tube, combine the following on ice:
= Fluorescently-labeled RNA primer (e.g., 0.5 puM)
= DNAtemplate (e.g., 0.6 uM)
= 2-F-ATP and other natural rNTPs (e.g., 0.5 mM each)
= TGK DNA polymerase (e.g., 0.5 uM)
= Appropriate reaction buffer (1X final concentration)
= Nuclease-free water to the final volume.
o Mix the components gently and centrifuge briefly.

¢ Primer Extension:

o Incubate the reaction mixture at a suitable temperature for the TGK polymerase (e.g., 45°C) for
1-2 hours [1].

¢ Reaction Termination:

o Stop the reaction by heat inactivation (e.g., 75°C for 10 minutes) or by adding an equal volume
of stop solution (e.g., 95% formamide, 10 mM EDTA).

e Product Analysis:

o dPAGE Analysis: Resolve the products using denaturing PAGE. Visualize the full-length
extended product using a fluorescence imager [1].
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o Mass Spectrometry Confirmation: For definitive confirmation, treat the PEX product with
DNase to digest the DNA template, then purify and analyze the resulting all-RNA product by
UPLC-MS [1].

Workflow for Synthesis and Analysis

The following diagram illustrates the key steps for the primer extension protocol to incorporate 2-F-AMP

into an oligonucleotide.
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Application Notes

e Substrate Versatility: The 2-F-ATP derivative is a versatile substrate accepted by multiple
polymerases, enabling its use in diverse enzymatic synthesis strategies like IVT for bulk production or
PEX for precise, site-specific incorporation [1].

¢ Handling Bulky Modifications: While 2-F-ATP is incorporated efficiently, triphosphates with bulkier
2-position substituents (e.g., vinyl, ethynyl) can lead to more truncated byproducts in IVT. Primer
extension can be a more effective strategy for these analogs [1].

¢ Downstream Applications: The incorporated 2-fluoroadenosine, particularly when part of a longer
oligonucleotide, can be used for further postsynthetic labeling if a reactive group (like vinyl or ethynyl)
is present, enabling attachment of probes like fluorophores [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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